Cas no 845894-03-3 (1-Boc-3-fluoro-4-pyrrolidinone)
845894-03-3 structure
Product name:1-Boc-3-fluoro-4-pyrrolidinone
1-Boc-3-fluoro-4-pyrrolidinone Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate
- 1-Boc-3-fluoro-4-pyrrolidinone
- BOC-3-FLUORO-4-OXOPYRROLIDINE
- 3-fluoro-4-oxopyrrolidine-1-carboxylic acid tert-butyl ester
- TERT-BUTYL (R)-3-FLUORO-4-OXOPYRROLIDINE-1-CARBOXYLATE
- C9H14FNO3
- TERT-BUTYL (S)-3-FLUORO-4-OXOPYRROLIDINE-1-CARBOXYLATE
- AMOT0141
- 1-Boc-4-fluoro-3-pyrrolidinone
- 1-Boc-3-fluoro-4-oxopyrrolidine
- HPHVNLXMQXEDFX-UHFFFAOYSA-N
- N-t-BOC-3-Fluoro-4-oxopyrrolidine
- 3-Fluoro-4-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester
- 1,1-Dimethylethyl 3-fluoro-4-oxo-1-pyrrolidinecarboxylate (ACI)
- SCHEMBL954970
- AKOS015891442
- tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate, 1-(tert-Butoxycarbonyl)-3-fluoro-4-oxopyrrolidine
- MFCD08274459
- AS-31156
- DB-013806
- N-t-BOC-3-Fluoro-4-oxopyrrolidine, AldrichCPR
- J-524539
- SB12008
- DTXSID50669803
- 4-Fluoropyrrolidin-3-one, N-BOC protected
- 845894-03-3
- CS-W001654
- tert-Butyl3-fluoro-4-oxopyrrolidine-1-carboxylate
-
- MDL： MFCD08274459
- Inchi： 1S/C9H14FNO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6H,4-5H2,1-3H3
- InChI Key： HPHVNLXMQXEDFX-UHFFFAOYSA-N
- SMILES： O=C(N1CC(F)C(=O)C1)OC(C)(C)C
Computed Properties
- Exact Mass: 203.09600
- Monoisotopic Mass: 203.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- Topological Polar Surface Area: 46.6
- XLogP3: 1.1
Experimental Properties
- Color/Form: White solid
- Density: 1.18
- Boiling Point: 269.6℃/760mmHg
- Flash Point: 116.9 ºC
- Refractive Index: 1.465
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 46.61000
- LogP: 1.08220
- Solubility: Not determined
1-Boc-3-fluoro-4-pyrrolidinone Security Information
1-Boc-3-fluoro-4-pyrrolidinone Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Boc-3-fluoro-4-pyrrolidinone Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1226037-1g |
tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate |
845894-03-3 | 95% | 1g |
$400 | 2024-06-03 | |
| eNovation Chemicals LLC | D767238-1g |
tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate |
845894-03-3 | 95+% | 1g |
$270 | 2024-06-07 | |
| TRC | B601245-25mg |
1-Boc-3-fluoro-4-pyrrolidinone |
845894-03-3 | 25mg |
$ 471.00 | 2023-04-18 | ||
| TRC | B601245-100mg |
1-Boc-3-fluoro-4-pyrrolidinone |
845894-03-3 | 100mg |
$ 1028.00 | 2023-04-18 | ||
| Ambeed | A521341-100mg |
tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate |
845894-03-3 | 98% | 100mg |
$55.0 | 2025-02-25 | |
| Chemenu | CM121279-1g |
1-Boc-4-fluoro-3-pyrrolidinone |
845894-03-3 | 97% | 1g |
$1010 | 2021-08-06 | |
| Apollo Scientific | PC409012-1g |
4-Fluoropyrrolidin-3-one, N-BOC protected |
845894-03-3 | 95% | 1g |
£271.00 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1294059-1g |
3-Fluoro-4-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester |
845894-03-3 | 95% | 1g |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294059-5g |
3-Fluoro-4-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester |
845894-03-3 | 95% | 5g |
$2675 | 2024-07-28 | |
| 1PlusChem | 1P003V0C-100mg |
tert-Butyl 3-fluoro-4-oxopyrrolidine-1-carboxylate |
845894-03-3 | 95% | 100mg |
$56.00 | 2025-02-20 |
1-Boc-3-fluoro-4-pyrrolidinone Related Literature
-
Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
-
Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
-
Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:845894-03-3)1-Boc-3-fluoro-4-pyrrolidinone
Purity:99%
Quantity:1g
Price ($):221.0